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Compound of Interest

Compound Name: 2-Mesatp

Cat. No.: B1194090 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of 2-MeSATP (2-

Methylthioadenosine-5'-triphosphate), a commonly used purinergic receptor agonist.

Immediate Safety and Disposal Plan
While 2-Methylthioadenosine triphosphate and its close analog, 2-Methylthioadenosine

diphosphate, are not classified as hazardous under the Globally Harmonized System (GHS), it

is crucial to adhere to standard laboratory safety protocols.[1][2] Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines, as

regulations for chemical waste disposal can vary.[1]

Key Safety Precautions:

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling 2-MeSATP and any contaminated materials.[1]

Avoid the formation of dust if handling a solid form of the compound.[1]

Ensure adequate ventilation in the work area.[1]

In case of a spill, carefully sweep up the solid material and place it in a designated, sealed

container for chemical waste disposal.[1]
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Disposal Procedures for 2-MeSATP
The appropriate disposal method for 2-MeSATP depends on the quantity.

Small Quantities: For very small amounts, disposal with regular household waste may be

permissible, but this should be confirmed with your local regulations and institutional policies.[1]

Large Quantities and Contaminated Materials: Larger quantities of 2-MeSATP, as well as any

materials that have come into contact with it (e.g., pipette tips, gloves, and containers), must be

treated as chemical waste.[1]

Step-by-Step Disposal Protocol:

Containerization: Place the 2-MeSATP waste and any contaminated disposables into a

suitable, leak-proof container with a secure lid.[3] The container must be compatible with the

chemical.[4]

Labeling: Clearly label the container with the words "Hazardous Waste" and list all chemical

constituents, spelling out the full chemical names.[3][4]

Storage: Store the waste container in a designated satellite accumulation area (SAA) within

the laboratory.[5] Ensure that incompatible waste types are segregated.[3][5]

Disposal Request: Contact your institution's EHS department to arrange for a hazardous

waste pickup.[5]

Quantitative Data for 2-MeSATP
The following table summarizes key quantitative data for 2-MeSATP, which is essential for

experimental design and safety assessment.
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Parameter Value

Synonyms 2-methylthio ATP, 2-MeSATP

Molecular Formula C₁₁H₁₈N₅O₁₃P₃S

CAS Number 100020-57-3

Purity ≥95%

Solubility in Water Soluble

Solubility in PBS (pH 7.2) 10 mg/ml

Source: Cayman Chemical[6]

Experimental Protocols and Signaling Pathways
Platelet Aggregation Assay Workflow:

The following diagram illustrates a standard workflow for a platelet aggregation assay, a

common application of 2-MeSATP.
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Blood Collection & Preparation

Platelet Aggregation Assay

Collect whole blood
(3.8% trisodium citrate)

Low-speed centrifugation
(e.g., 240 x g, 10 min)

Collect Platelet-Rich Plasma (PRP)High-speed centrifugation
(e.g., 2000 x g, 15 min)

Adjust PRP platelet countCollect Platelet-Poor Plasma (PPP)

Add 2-MeSATP (agonist)

Measure light transmittance
(Aggregometer)

Click to download full resolution via product page

Platelet Aggregation Assay Workflow

P2Y Receptor Signaling Pathway:

2-MeSATP acts as an agonist at P2Y purinergic receptors. The diagram below outlines the

general signaling cascade initiated by its binding.
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2-MeSATP P2Y Receptor Signaling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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